BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Quantification of 9-
Hydroxyoctadecadienoic Acid (9-HODE) using
LC-MS/MS

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 9-Hydroxyoctadecanoic Acid

Cat. No.: B1243329

Audience: Researchers, scientists, and drug development professionals.

Introduction

9-Hydroxyoctadecadienoic acid (9-HODE) is a crucial oxidized metabolite of linoleic acid, the
most abundant polyunsaturated fatty acid in the human diet.[1][2] Generated via enzymatic
pathways involving cyclooxygenases (COX) and cytochrome P450 (CYP) enzymes, or through
non-enzymatic free-radical oxidation, 9-HODE is an important signaling molecule and a
biomarker for oxidative stress.[2][3] Elevated levels of 9-HODE are implicated in various
pathological conditions, including inflammation, atherosclerosis, and cancer.[1][4][5]

Accurate and sensitive quantification of 9-HODE in biological matrices is essential for
understanding its role in disease pathogenesis and for the development of novel therapeutics.
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold
standard for this purpose, offering high specificity and sensitivity. This application note provides
a detailed protocol for the robust quantification of 9-HODE in plasma using LC-MS/MS.

Biological Pathway of 9-HODE

Linoleic acid is converted to 9-HODE, which then acts on various cellular receptors to elicit
biological responses. 9-HODE is a known ligand for Peroxisome Proliferator-Activated
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Receptor gamma (PPARY) and the G protein-coupled receptor GPR132, influencing gene
expression related to lipid uptake and inflammation.[4][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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